4-(2-Chloro-ethoxy)-5-methoxy-benzoic acid methyl ester
Cat. No. B8336914
M. Wt: 244.67 g/mol
InChI Key: LQVPFNOFBAQSAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367824B2
Procedure details
In a 50 mL volume glass flask equipped with a stirrer, a thermometer and a dropping funnel were placed 1.02 g (4.09 mmol) of methyl 4-(2-chloroethoxy)-3-methoxybenzoate (purity: 98%) obtained in Example II-1, 0.03 g (0.40 mmol) of sodium nitrite, and 1.25 mL of acetic acid. The resulting mixture was heated to 40° C. under stirring. To the reaction mixture was dropwise added slowly 1.72 g (16.5 mmol) of nitric acid (60 wt. %), and the mixture was heated at 40-50° C. for 5 hours. After the reaction was complete, 5 mL of water was added to the reaction mixture, and the aqueous mixture was cooled to 20° C., precipitating a crystalline product. The crystalline product was collected by filtration and dried under reduced pressure, to give 1.12 g (isolated yield: 93.0%, purity: 98% in terms of area percentage determined by high performance liquid chromatography) of methyl 4-(2-chloroethoxy)-5-methoxy-2-nitrobenzoate as a white crystalline product.
Yield
93%
Identifiers
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REACTION_CXSMILES
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[Cl:1][CH2:2][CH2:3][O:4][C:5]1[CH:14]=[CH:13][C:8]([C:9]([O:11][CH3:12])=[O:10])=[CH:7][C:6]=1[O:15][CH3:16].[N:17]([O-:19])=[O:18].[Na+].C(O)(=O)C.[N+]([O-])(O)=O>O>[Cl:1][CH2:2][CH2:3][O:4][C:5]1[C:6]([O:15][CH3:16])=[CH:7][C:8]([C:9]([O:11][CH3:12])=[O:10])=[C:13]([N+:17]([O-:19])=[O:18])[CH:14]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1.02 g
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Type
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reactant
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Smiles
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ClCCOC1=C(C=C(C(=O)OC)C=C1)OC
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Step Two
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Name
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|
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Quantity
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0.03 g
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Type
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reactant
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Smiles
|
N(=O)[O-].[Na+]
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Step Three
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Name
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Quantity
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1.25 mL
|
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Type
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reactant
|
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Smiles
|
C(C)(=O)O
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Step Four
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Name
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Quantity
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1.72 g
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Step Five
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Stirring
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Type
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CUSTOM
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Details
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under stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In a 50 mL volume glass flask equipped with a stirrer
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated at 40-50° C. for 5 hours
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Duration
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5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the aqueous mixture was cooled to 20° C.
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CUSTOM
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Type
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CUSTOM
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|
Details
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precipitating a crystalline product
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FILTRATION
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Type
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FILTRATION
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Details
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The crystalline product was collected by filtration
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried under reduced pressure
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
ClCCOC1=CC(=C(C(=O)OC)C=C1OC)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.12 g | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 966.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
